N-({[3,3'-bithiophene]-5-yl}methyl)-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide

• IUPAC Name: N-[(4-thiophen-3-ylthiophen-2-yl)methyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• InChI: InChI=1S/C18H17NO4S3/c20-26(21,16-2-3-17-18(9-16)23-6-1-5-22-17)19-10-15-8-14(12-25-15)13-4-7-24-11-13/h2-4,7-9,11-12,19H,1,5-6,10H2
• InChI Key: TWDYIGHZAYRMAG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)S(=O)(=O)NCC3=CC(=CS3)C4=CSC=C4)OC1
• Molecular Formula: C18H17NO4S3
• Molecular Weight: 407.5 g/mol

Description

The compound is a complex organic molecule that contains a bithiophene unit. Bithiophene is a type of organic compound that is part of the thiophene family. It’s a colorless solid, although commercial samples are often greenish. It’s typically prepared by cross-coupling starting from 2-halothiophenes.

Synthesis Analysis

While specific synthesis methods for this compound were not found, bithiophene-based compounds are often synthesized via Suzuki and Wittig coupling reactions. These reactions are commonly used in organic chemistry to create carbon-carbon bonds, which are crucial in the synthesis of complex organic molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact molecular structure and the conditions under which the reactions take place.

Physical And Chemical Properties Analysis

Physical properties include characteristics such as color, density, hardness, and melting and boiling points. Chemical properties describe the ability of a substance to undergo specific chemical changes. Without specific data, it’s challenging to provide an accurate analysis of the physical and chemical properties for this compound.

Mechanism of Action

The mechanism of action refers to the specific biochemical interaction through which a substance produces its effect. This is often a complex process involving multiple steps. Without specific information, it’s difficult to determine the exact mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. These can be determined through laboratory testing and are often included in a compound’s Safety Data Sheet (SDS).

Future Directions

Bithiophene-based compounds have been studied for use in organic light-emitting diodes (OLEDs). The future research directions would likely involve further exploration of these and other potential applications.